Cas no 46187-50-2 (Ctk1C7527)
Ctk1C7527 structure
Product Name:Ctk1C7527
CAS No:46187-50-2
MF:C8H13N3O2
MW:183.207721471786
CID:2828219
PubChem ID:12212762
Update Time:2025-04-21
Ctk1C7527 Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-aminopropyl)thymine
- DTXSID50480696
- DTXCID90431506
- CTK1C7527
- 46187-50-2
- AKOS014777518
- SCHEMBL20743084
- Ctk1C7527
-
- Inchi： 1S/C8H13N3O2/c1-6-5-11(4-2-3-9)8(13)10-7(6)12/h5H,2-4,9H2,1H3,(H,10,12,13)
- InChI Key： JGTDISSMXSNIBO-UHFFFAOYSA-N
- SMILES： O=C1NC(C(C)=CN1CCCN)=O
Computed Properties
- Exact Mass: 183.100776666Da
- Monoisotopic Mass: 183.100776666Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 75.4Ų
Ctk1C7527 Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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